![molecular formula C19H23ClN2O2 B2926597 1-(2-(3-Chlorophenyl)-2-methoxypropyl)-3-(3,4-dimethylphenyl)urea CAS No. 1795296-38-6](/img/structure/B2926597.png)
1-(2-(3-Chlorophenyl)-2-methoxypropyl)-3-(3,4-dimethylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(3-Chlorophenyl)-2-methoxypropyl)-3-(3,4-dimethylphenyl)urea is a useful research compound. Its molecular formula is C19H23ClN2O2 and its molecular weight is 346.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chromatographic Methods and Soil Degradation
- Chromatographic Procedures : Studies have highlighted the use of chromatographic methods for the determination of urea derivatives and their metabolites in soils, showing the degradation pathways of similar compounds through microbial action, contributing significantly to our understanding of environmental persistence and breakdown processes of synthetic chemicals in agriculture (Katz & Strusz, 1968).
Biofilm Interactions and Herbicide Degradation
- Biofilm Synergy in Degradation : A triple-species bacterial biofilm has been shown to synergistically degrade the phenylurea herbicide linuron, providing insights into potential bioremediation strategies for similar compounds. The study underscores the importance of microbial interactions in the degradation of environmental pollutants and offers a model for studying the breakdown of complex organic pollutants (Breugelmans et al., 2008).
Antimicrobial Properties
- Novel Imidazole Ureas : Research into new derivatives, such as the series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, has shown significant antimicrobial properties, indicating potential applications in the development of new antimicrobial agents. These compounds demonstrate the versatility of urea derivatives in medicinal chemistry and their potential in addressing emerging microbial resistance (Rani et al., 2014).
Chemical Synthesis and Characterization
- Crystal Structure Analysis : Studies on the crystal structure of various urea derivatives, including chlorfluazuron, provide critical insights into the molecular configuration, stability, and reactivity of these compounds. Such analyses are essential for the development of new chemicals with desired properties for industrial, agricultural, and pharmaceutical applications (Cho et al., 2015).
Properties
IUPAC Name |
1-[2-(3-chlorophenyl)-2-methoxypropyl]-3-(3,4-dimethylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN2O2/c1-13-8-9-17(10-14(13)2)22-18(23)21-12-19(3,24-4)15-6-5-7-16(20)11-15/h5-11H,12H2,1-4H3,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTZKQMVUZCEDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NCC(C)(C2=CC(=CC=C2)Cl)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.